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Compound of Interest

Compound Name: 2,5-Difluorophenylboronic acid

Cat. No.: B069649

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for 2,5-
Difluorophenylboronic acid, a compound frequently utilized in pharmaceutical research and
development. The following sections detail the potential hazards, handling procedures, and
emergency responses associated with this substance to ensure its safe use in a laboratory

setting.
Identifier Value
Chemical Name 2,5-Difluorophenylboronic acid
Synonyms 2,5-Difluorobenzeneboronic acid
CAS Number 193353-34-3
Molecular Formula C6H5BF202
Molecular Weight 157.91 g/mol
Appearance Solid
Melting Point 105-110 °C

Hazard Identification and Classification
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2,5-Difluorophenylboronic acid is classified as a hazardous substance. The following table

summarizes its classification according to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation

Signal Word:Warning

Hazard Pictograms:

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to minimize risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2,5-Difluorophenylboronic acid to

determine the appropriate level of personal protection. The following recommendations are

based on standard laboratory practices for hazardous chemicals.
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Protection Type Specification
Eye Protection Goggles (European standard - EN 166)
Hand Protection Protective gloves

Wear appropriate protective gloves and clothing

Skin and Body Protection )
to prevent skin exposure

Not required under normal use conditions with

adequate ventilation. For large scale or
Respiratory Protection emergency use, a NIOSH/MSHA or European

Standard EN 136 approved respirator is

recommended

Engineering Controls

Ensure adequate ventilation, especially in confined areas.

Storage Conditions

Store in a tightly closed container in a dry and well-ventilated place.

Emergency Procedures

A clear understanding of emergency protocols is essential when working with 2,5-
Difluorophenylboronic acid.

First-Aid Measures
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Exposure Route First-Aid Protocol

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention.

Ingestion Clean mouth with water. Get medical attention.

Remove from exposure, lie down. Remove to
) fresh air. If breathing is difficult, give oxygen. If
Inhalation . . i —
not breathing, give artificial respiration. Get

medical attention.

Experimental Protocols and Workflows

The following diagrams illustrate the logical workflows for handling and responding to incidents
involving 2,5-Difluorophenylboronic acid.
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Preparation

@onduct Risk AssessmenD

roceed
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
Proceed

Handling

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

i A
@void Contact with Skin, Eyes, and CIothin@ (Avoid Inhaling Dust)

N\
Nﬁer Use After Use
St&qge & Dis'pp:/a':ll

Store in a Tightly Closed Container
in a Dry, Well-Ventilated Area

hen Necessary

Dispose of Waste According to
Institutional and Local Regulations
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Exposure Event Occurs

Eye Contact Skin Contact - Inhalation Ingestion

Eye Contact Skin Contacl'/ Inhalation Ingestion
Rinse Immediately with Water Wash Off Immediately . .
for at least 15 minutes with Soap and Water ISR (@ (FEED AT Cllzem v i i Wt
(Seek Medical Anentioa @emove Contaminated Clothingj Ef Breathing is Difficult, Give OxygerD Gf Not Breathing, Give Atrtificial RespiratiorD [Seek Medical AttentiorD
Seek Medical Attention Seek Medical Attention

Click to download full resolution via product page

« To cite this document: BenchChem. [Technical Safety Guide: 2,5-Difluorophenylboronic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069649#2-5-difluorophenylboronic-acid-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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